
A Technical Guide to Cy5 Acid (mono SO3) and
Its Applications in Bioconjugation

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B1493468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Cy5 acid (mono SO3), a key fluorescent dye in

biomedical research and diagnostics. It details its physicochemical properties and provides a

comprehensive protocol for its application in labeling biomolecules, a critical process in the

development of targeted therapeutics and advanced diagnostics.

Core Properties of Cy5 and Related Derivatives
Cyanine 5 (Cy5) is a far-red fluorescent dye belonging to the cyanine family. Its fluorescence in

the red region of the spectrum is advantageous due to reduced autofluorescence from

biological samples, leading to a higher signal-to-noise ratio in various applications. The

monosulfonated form of Cy5 carboxylic acid enhances its water solubility, which is beneficial for

biological applications. For covalent attachment to biomolecules, the carboxylic acid group is

often activated, for example, as an N-hydroxysuccinimide (NHS) ester, which readily reacts

with primary amines on proteins and amine-modified nucleic acids.

Below is a summary of the molecular weight and CAS numbers for Cy5 acid (mono SO3) and

several related, commonly used derivatives.
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Compound Name Molecular Weight ( g/mol ) CAS Number

Cy5 Acid (mono SO3) 604.799 644979-16-8[1]

Sulfo-Cyanine5 carboxylic acid 680.87 1144107-82-3[2][3]

Cy5 succinimidyl ester (mono

SO3)
701.88 400051-84-5[4]

Sulfo-Cyanine5 NHS ester 777.95 2230212-27-6[5]

Cy5 acid 519.1 1032678-07-1[6]

Experimental Protocol: Labeling of Proteins with
Cy5 NHS Ester
This section details a standard protocol for the covalent labeling of proteins with a

monosulfonated Cy5 NHS ester. This procedure is widely applicable to antibodies and other

proteins for use in techniques such as ELISA, western blotting, immunohistochemistry, and flow

cytometry.[3]

Materials and Reagents
Protein of interest (e.g., antibody) in an amine-free buffer (e.g., PBS, HEPES) at a

concentration of 2-10 mg/mL.

Sulfo-Cy5 NHS ester.

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

Reaction Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3-8.5.[7][8]

Purification resin (e.g., Sephadex G-25) for size-exclusion chromatography or a spin column.

[9]

Elution Buffer (e.g., PBS).

Procedure
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Protein Preparation:

Ensure the protein solution is free of amine-containing buffers (like Tris or glycine) and

stabilizers like BSA. If necessary, dialyze the protein against the Reaction Buffer.[6][9]

Adjust the protein concentration to 2-10 mg/mL in the Reaction Buffer.[7][9]

Dye Preparation:

Allow the vial of Sulfo-Cy5 NHS ester to warm to room temperature before opening.

Prepare a stock solution of the dye by dissolving it in a small amount of anhydrous DMF or

DMSO to a concentration of 10 mg/mL.[9] This solution should be prepared fresh before

use.

Labeling Reaction:

The optimal molar ratio of dye to protein for most antibodies is between 5:1 and 20:1.[2] A

starting point of a 10:1 molar ratio is recommended.[2]

Add the calculated volume of the Cy5 NHS ester stock solution to the protein solution

while gently vortexing.

Incubate the reaction mixture for 1 hour at room temperature, protected from light.[9]

Purification of the Conjugate:

Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) or a spin column

according to the manufacturer's instructions.[3][9]

Apply the reaction mixture to the column.

Elute the labeled protein using an appropriate Elution Buffer. The larger, labeled protein

will elute first, while the smaller, unconjugated dye molecules will be retained.

Collect the fractions containing the brightly colored conjugate.

Characterization and Storage:
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Determine the degree of labeling (DOL), which is the average number of dye molecules

per protein molecule. This can be calculated by measuring the absorbance of the

conjugate at 280 nm (for the protein) and ~650 nm (for Cy5).

The optimal DOL for most antibodies is between 2 and 10.[10]

Store the purified conjugate at 4°C for short-term use or at -20°C in aliquots for long-term

storage, protected from light.[2][6]

Experimental Workflow for Protein-Cy5 Conjugation
The following diagram illustrates the key steps in a typical protein-Cy5 conjugation experiment,

from initial preparation to the final purified product.

Caption: Workflow for Cy5 labeling of proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Purification and assembly of thermostable Cy5 labeled γ-PNAs into a 3D DNA nanocage -
PMC [pmc.ncbi.nlm.nih.gov]

2. docs.aatbio.com [docs.aatbio.com]

3. assaygenie.com [assaygenie.com]

4. broadpharm.com [broadpharm.com]

5. Cy5 Fluorescent Dye Oligonucleotide Labeling [biosyn.com]

6. content.abcam.com [content.abcam.com]

7. lumiprobe.com [lumiprobe.com]

8. interchim.fr [interchim.fr]

9. jenabioscience.com [jenabioscience.com]

10. docs.aatbio.com [docs.aatbio.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-bf1a1accb6.pdf
https://content.abcam.com/content/dam/abcam/product/documents/288/ab288096/Protein-Cy5-Labelling-Kit-protocol-book-v1-ab288096%20(website).pdf
https://www.benchchem.com/product/b1493468?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5329897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5329897/
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-bf1a1accb6.pdf
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01056.pdf
https://broadpharm.com/protocol_files/general_protocol_dye_nhs_labeling
https://www.biosyn.com/oligonucleotideproduct/cy5-fluorescent-dye-oligonucleotide-labeling.aspx
https://content.abcam.com/content/dam/abcam/product/documents/288/ab288096/Protein-Cy5-Labelling-Kit-protocol-book-v1-ab288096%20(website).pdf
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://www.interchim.fr/ft/I/IO0510.pdf
https://www.jenabioscience.com/images/PDF/FP-201-CY5.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Technical Guide to Cy5 Acid (mono SO3) and Its
Applications in Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1493468#cy5-acid-mono-so3-molecular-weight-and-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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